6-ethoxy-N-(4-methylbenzyl)-3-tosylquinolin-4-amine

• IUPAC Name: 6-ethoxy-N-[(4-methylphenyl)methyl]-3-(4-methylphenyl)sulfonylquinolin-4-amine
• InChI: InChI=1S/C26H26N2O3S/c1-4-31-21-11-14-24-23(15-21)26(28-16-20-9-5-18(2)6-10-20)25(17-27-24)32(29,30)22-12-7-19(3)8-13-22/h5-15,17H,4,16H2,1-3H3,(H,27,28)
• InChI Key: ALRHMKZGRDQMTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC=C(C=C3)C)NCC4=CC=C(C=C4)C
• Molecular Formula: C26H26N2O3S
• Molecular Weight: 446.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of 6-ethoxy-N-(4-methylbenzyl)-3-tosylquinolin-4-amine is based on its molecular formula, C25H24N2O3S. The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy, which are not available in the sources retrieved.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, are not provided in the sources retrieved. These properties would typically be determined through experimental analysis.

Scientific Research Applications

Antioxidant Properties and Free Radical Formation

Research by Skaare and Henriksen (1975) discussed the antioxidant properties of ethoxyquin (a related compound), demonstrating its partial existence in a free radical form. This study is significant because it provides insight into the mechanisms by which these compounds can act as antioxidants, potentially relevant to understanding the broader applications of 6-ethoxy-N-(4-methylbenzyl)-3-tosylquinolin-4-amine (Skaare & Henriksen, 1975).

Inhibition of Electron Transport

Reyes et al. (1995) explored the effects of ethoxyquin on metabolic pathways in renal and hepatic cells, including its inhibitory impact on electron transport in mitochondrial respiratory chains. This study's findings could have implications for the metabolic effects of similar compounds, suggesting a potential area of research for this compound (Reyes et al., 1995).

Chemical Synthesis and Biological Activity

Several studies focus on the synthesis of compounds with structures similar to this compound and their biological activities. For example, the work by Bektaş et al. (2007) on synthesizing new 1,2,4-triazole derivatives highlights the diverse chemical reactions and potential antimicrobial activities these compounds can exhibit. This research might inform the synthesis and application of this compound in developing new pharmaceuticals or chemical agents (Bektaş et al., 2007).

Molecular Imaging and Sensing

Research on the synthesis and sensing properties of quinoline-based isomers, such as those conducted by Hazra et al. (2018), indicates the potential of quinoline derivatives in detecting metal ions and their applications in molecular imaging. This study's findings could be relevant for developing new imaging agents or sensors based on this compound (Hazra et al., 2018).

Safety and Hazards

The safety and hazards associated with 6-ethoxy-N-(4-methylbenzyl)-3-tosylquinolin-4-amine are not detailed in the sources retrieved. Typically, safety data sheets (SDS) provide information on the hazards, handling, storage, and disposal of chemical substances.